Cas no 213600-26-1 (1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 213600-26-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5729403
• PubChem ID: 56829014
• Update Time: 2025-10-22

1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethanone
• 1-(4-chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one
• F1908-2402
• AKOS011300221
• 213600-26-1
• 1-(4-chlorophenyl)-2-(4-hydroxypiperidino)-1-ethanone
• Ethanone, 1-(4-chlorophenyl)-2-(4-hydroxy-1-piperidinyl)-
• 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H16ClNO2/c14-11-3-1-10(2-4-11)13(17)9-15-7-5-12(16)6-8-15/h1-4,12,16H,5-9H2
• InChI Key： FILDGKMTIVEIPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1CCC(CC1)O)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 415.0±35.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-26-1): A Comprehensive Overview

1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one, with the CAS number 213600-26-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as 4-Chloro-N-(4-hydroxypiperidin-1-yl)acetophenone, is characterized by its unique structural features, which include a chlorophenyl group and a hydroxypiperidine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one consists of a benzene ring substituted with a chlorine atom at the para position, connected to an acetone moiety. The acetone group is further substituted with a 4-hydroxypiperidine ring, which imparts significant pharmacological properties to the molecule. The presence of the hydroxyl group in the piperidine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological profile of 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one in various biological systems. One notable area of research is its potential as an analgesic agent. In preclinical studies, this compound has demonstrated significant analgesic effects in animal models of pain, suggesting its potential for treating chronic pain conditions. The mechanism of action is believed to involve the modulation of opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

Beyond its analgesic properties, 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has also shown promise in the treatment of neurodegenerative disorders. Studies have indicated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic applications, 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has been investigated for its potential as a research tool in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying cellular processes and signaling mechanisms. For instance, researchers have used this compound to investigate the role of specific receptors in cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-chloroacetophenone with 4-hydroxypiperidine in the presence of a suitable base, such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity. The synthetic process can be optimized by varying reaction conditions such as temperature, solvent, and catalysts to achieve optimal results.

The physicochemical properties of 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one exhibits low toxicity at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety evaluations before advancing it into clinical trials. Preclinical toxicology studies are ongoing to assess potential adverse effects and establish safe dosing regimens.

The future prospects for 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including chronic pain and neurodegenerative disorders. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available for these challenging diseases.

In conclusion, 1-(4-Chlorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-26-1) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique structural features and diverse biological activities make it an exciting area of study for chemists and pharmacologists alike. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.